![molecular formula C15H11F3N2O2 B5796054 N-{2-[(2,4-difluorophenyl)amino]-2-oxoethyl}-2-fluorobenzamide](/img/structure/B5796054.png)
N-{2-[(2,4-difluorophenyl)amino]-2-oxoethyl}-2-fluorobenzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-{2-[(2,4-difluorophenyl)amino]-2-oxoethyl}-2-fluorobenzamide, also known as DFMO, is a small molecule inhibitor that has been extensively studied for its potential therapeutic applications. DFMO has been shown to have antiproliferative effects on cancer cells and has been investigated for its use in the treatment of various types of cancer, including neuroblastoma, colorectal cancer, and breast cancer.
Mechanism of Action
N-{2-[(2,4-difluorophenyl)amino]-2-oxoethyl}-2-fluorobenzamide works by inhibiting the activity of ODC, which is involved in the synthesis of polyamines. Polyamines are essential for cell growth and proliferation, and their overproduction has been linked to cancer development and progression. By inhibiting ODC, N-{2-[(2,4-difluorophenyl)amino]-2-oxoethyl}-2-fluorobenzamide reduces the levels of polyamines in cells, leading to a decrease in cell growth and proliferation.
Biochemical and Physiological Effects:
N-{2-[(2,4-difluorophenyl)amino]-2-oxoethyl}-2-fluorobenzamide has been shown to have antiproliferative effects on cancer cells, as well as anti-inflammatory and neuroprotective effects. It has also been investigated for its use in the treatment of parasitic infections, such as African sleeping sickness and Chagas disease.
Advantages and Limitations for Lab Experiments
N-{2-[(2,4-difluorophenyl)amino]-2-oxoethyl}-2-fluorobenzamide has several advantages for lab experiments, including its ability to inhibit the activity of ODC and its well-established safety profile. However, N-{2-[(2,4-difluorophenyl)amino]-2-oxoethyl}-2-fluorobenzamide also has some limitations, including its low solubility in water and its potential for off-target effects.
Future Directions
There are several future directions for research on N-{2-[(2,4-difluorophenyl)amino]-2-oxoethyl}-2-fluorobenzamide, including:
1. Investigating its use in combination with other anticancer agents to enhance its antiproliferative effects.
2. Developing more efficient synthesis methods to improve its availability for research and clinical use.
3. Investigating its potential for use in the treatment of other diseases, such as parasitic infections and neurodegenerative disorders.
4. Developing new formulations of N-{2-[(2,4-difluorophenyl)amino]-2-oxoethyl}-2-fluorobenzamide to improve its solubility and bioavailability.
5. Investigating its potential for use in personalized medicine approaches, where its activity could be tailored to specific patient populations based on their genetic profiles.
In conclusion, N-{2-[(2,4-difluorophenyl)amino]-2-oxoethyl}-2-fluorobenzamide is a small molecule inhibitor that has been extensively studied for its potential therapeutic applications in cancer treatment. It works by inhibiting the activity of ODC, leading to a decrease in cell growth and proliferation. N-{2-[(2,4-difluorophenyl)amino]-2-oxoethyl}-2-fluorobenzamide has several advantages for lab experiments, including its ability to inhibit the activity of ODC and its well-established safety profile. However, it also has some limitations, including its low solubility in water and potential for off-target effects. There are several future directions for research on N-{2-[(2,4-difluorophenyl)amino]-2-oxoethyl}-2-fluorobenzamide, including investigating its use in combination with other anticancer agents and developing more efficient synthesis methods.
Synthesis Methods
N-{2-[(2,4-difluorophenyl)amino]-2-oxoethyl}-2-fluorobenzamide can be synthesized through a multi-step process starting with the reaction of 2,4-difluoroaniline with ethyl oxalyl chloride to form an intermediate. The intermediate is then reacted with 2-fluorobenzoyl chloride to form N-{2-[(2,4-difluorophenyl)amino]-2-oxoethyl}-2-fluorobenzamide.
Scientific Research Applications
N-{2-[(2,4-difluorophenyl)amino]-2-oxoethyl}-2-fluorobenzamide has been extensively studied for its potential therapeutic applications in cancer treatment. It has been shown to have antiproliferative effects on cancer cells by inhibiting the activity of the enzyme ornithine decarboxylase (ODC), which is involved in the synthesis of polyamines. Polyamines are essential for cell growth and proliferation, and their overproduction has been linked to cancer development and progression.
properties
IUPAC Name |
N-[2-(2,4-difluoroanilino)-2-oxoethyl]-2-fluorobenzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H11F3N2O2/c16-9-5-6-13(12(18)7-9)20-14(21)8-19-15(22)10-3-1-2-4-11(10)17/h1-7H,8H2,(H,19,22)(H,20,21) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XAVIIOLYVQGPBY-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)C(=O)NCC(=O)NC2=C(C=C(C=C2)F)F)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H11F3N2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
308.25 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-{2-[(2,4-difluorophenyl)amino]-2-oxoethyl}-2-fluorobenzamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.